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Compound of Interest

Compound Name: MTDB

cat. No.: B10856011

A thorough understanding of MTBD's properties is crucial for its safe handling and disposal. It
is a potent, non-nucleophilic organic superbase.[1] The following table summarizes its key
guantitative data.

Property Value Reference(s)
Molecular Formula CsHisNs3 [1]
Molecular Weight 153.22 g/mol [1]
Appearance Colorless to yellow liquid [1]
Density 1.067 g/mL at 25 °C [1]
Boiling Point 75-79 °C at 0.1 mmHg [1]
pKa 25.43 in Acetonitrile (CHsCN) [2]
Refractive Index (n20/D) 1.537 [1]

Soluble in common organic
Solubility solvents like Ethanol, DMSO,
and DMF.[1]

Hazard Classification and Disposal Principles

Due to its high basicity, MTBD is classified as a corrosive hazardous waste (Class 8).[2][3]
Hazardous waste is defined as any substance that can have harmful effects on human health

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10856011?utm_src=pdf-interest
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://en.wikipedia.org/wiki/7-Methyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_7_Methyl_1_5_7_triazabicyclo_4_4_0_dec_5_ene_MTBD.pdf
https://en.wikipedia.org/wiki/7-Methyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
https://leadlab.com/what-are-the-4-types-of-hazardous-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

or the environment.[3] The U.S. Environmental Protection Agency (EPA) defines corrosive
wastes as those with a pH less than or equal to 2 or greater than or equal to 12.5.[4][5]

The primary principles for MTBD disposal are:

Identification: All waste must be correctly identified and labeled.[6]

Segregation: MTBD waste must be kept separate from incompatible materials, especially
acids, to prevent violent reactions.[7]

Containment: Waste must be stored in appropriate, leak-proof, and sealed containers.[7]

Compliance: All disposal activities must adhere to local, state, and federal regulations.[5][7]

Detailed Disposal Protocol

The following step-by-step procedure outlines the safe disposal of MTBD. This protocol is
intended for trained laboratory personnel.

1. Waste ldentification and Generator Status Determination

« |dentify Waste: Confirm that the waste product is MTBD. Avoid mixing it with other chemical

wastes unless compatibility is certain.

o Quantify Waste: Determine the amount of waste generated per month to identify your
generator status (e.g., Very Small, Small, or Large Quantity Generator), as this dictates
regulatory requirements.[6]

2. Personal Protective Equipment (PPE)

o Always wear appropriate PPE before handling MTBD waste. This includes:
o Chemical-resistant safety goggles or a face shield.[8]
o Impervious gloves (e.g., nitrile).

o Alab coat.[8]
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All handling of open containers should occur in a well-ventilated area or a chemical fume
hood.

. Waste Collection and Storage

Container: Use a chemically compatible container that is in good condition, free of leaks or
cracks.[7] The container must have a secure lid or cap.

Labeling: Affix a "Hazardous Waste" label to the container immediately.[7] The label must
include:

o

The full chemical name: "7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene".

The words "Hazardous Waste".

[¢]

Hazard identification: "Corrosive".

[¢]

The date accumulation started.

[e]

Storage: Store the waste container in a designated, secure secondary containment area,
away from incompatible materials like acids.[7] Keep the container closed at all times except
when adding waste.[7]

. Treatment and Disposal

Professional Disposal (Recommended): The safest and most compliant method for disposing
of MTBD is through your institution's Environmental Health and Safety (EHS) department or
a licensed hazardous waste disposal contractor.[6][7] Do not dispose of MTBD down the
drain under any circumstances.[7]

Neutralization of Small Spills/Residues (Expert Use Only):

o This procedure should only be performed by personnel experienced in handling strong
bases and for very small quantities (e.g., cleaning residual amounts from a container).

o Work in a chemical fume hood.

o Dilute the MTBD residue with an appropriate, non-reactive solvent (e.g., isopropanol).
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o Slowly add a weak acid solution (e.g., 1M citric acid or dilute acetic acid) dropwise with
constant stirring.

o Monitor the pH of the solution. The target pH is between 6.0 and 8.0.

o This neutralized solution must still be collected, labeled as hazardous waste (containing
the neutralized salt), and disposed of through a professional service.

5. Record Keeping

e Maintain accurate records of the amount of MTBD waste generated and the dates of
disposal. This is often required for regulatory compliance, especially for Small and Large
Quantity Generators.

Procedural Flowchart and Logical Relationships

The following diagrams illustrate the key decision points and workflows for the proper disposal
of MTBD.
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Caption: Workflow for the safe handling and disposal of MTBD waste.
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Caption: Logical relationship from chemical property to disposal rule for MTBD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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